Cas no 894003-79-3 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3,5-dimethoxybenzamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3,5-dimethoxybenzamide
• CAS No: 894003-79-3
• MF: C₂₁H₂₁ClN₂O₃S
• MW: 416.921043157578
• CID: 5511835
• Update Time: 2025-05-24

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3,5-dimethoxybenzamide
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3,5-dimethoxybenzamide

• Inchi： 1S/C21H21ClN2O3S/c1-13-19(28-21(24-13)14-4-6-16(22)7-5-14)8-9-23-20(25)15-10-17(26-2)12-18(11-15)27-3/h4-7,10-12H,8-9H2,1-3H3,(H,23,25)
• InChI Key： KALDDDQXXVPXSK-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=C(Cl)C=C2)=NC=1C)(=O)C1=CC(OC)=CC(OC)=C1

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3,5-dimethoxybenzamide

N-{2-[2-(4-Chlorophenyl)-4-Methyl-1,3-Thiazol-5-Yl]Ethyl}-3,5-Dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 894003-79-3, known as N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3,5-dimethoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring system with a benzamide moiety. The presence of the thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, contributes to its potential biological activity and stability. The benzamide group further enhances its functional versatility, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The 4-chlorophenyl substituent within the thiazole ring is known to impart electronic and steric effects that can modulate the compound's interaction with biological targets. Additionally, the 3,5-dimethoxy substituents on the benzamide group are believed to enhance its solubility and bioavailability, which are critical factors in drug design. These structural features make this compound a valuable tool for researchers exploring new avenues in medicinal chemistry.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and coupling reactions. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, ensuring the reliability of this compound for experimental purposes. Furthermore, the characterization of this compound using modern analytical tools such as NMR spectroscopy and mass spectrometry has provided insights into its molecular structure and stability.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects against certain enzymes associated with inflammatory processes. The thiazole ring's ability to act as a hydrogen bond donor or acceptor plays a crucial role in these interactions. Moreover, the presence of the chlorine atom in the aromatic ring introduces additional electronic effects that can fine-tune the compound's bioactivity. These findings underscore its potential as an anti-inflammatory agent or a lead molecule for developing novel therapeutics.

The application of computational chemistry methods has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to specific protein targets, providing a basis for further experimental validation. Such computational approaches are increasingly being utilized to predict and optimize the bioactivity of complex molecules like this one.

In conclusion, N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3,5-dimethoxybenzamide (CAS No. 894003-79-3) represents a significant advancement in organic chemistry. Its unique structure, combined with promising biological activity and synthetic accessibility, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and beyond.